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Compound of Interest

Compound Name:
Bis(4-

isocyanatocyclohexyl)methane

Cat. No.: B1208950 Get Quote

Technical Support Center: Bis(4-
isocyanatocyclohexyl)methane
This guide provides essential information for the safe handling and storage of Bis(4-
isocyanatocyclohexyl)methane (also known as Methylene bis(4-cyclohexylisocyanate) or

HMDI), targeting researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Bis(4-isocyanatocyclohexyl)methane?

A1: Bis(4-isocyanatocyclohexyl)methane is a hazardous chemical that can cause significant

health effects. The primary hazards include:

Skin and Eye Irritation: Direct contact can lead to irritation and burns to the skin and eyes,

with the potential for eye damage.[1]

Respiratory Irritation: Inhalation of vapors can irritate the nose, throat, and lungs, causing

symptoms like coughing and shortness of breath.[1]

Sensitization: It may cause allergic skin reactions.[1] Once sensitized, even very low future

exposures can trigger itching and a skin rash.[1] It can also cause respiratory sensitization,

leading to asthma-like symptoms.
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Pulmonary Edema: High levels of exposure can lead to a fluid buildup in the lungs

(pulmonary edema), which is a medical emergency characterized by severe shortness of

breath.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: Appropriate PPE is crucial to prevent exposure. The following should be worn:

Gloves: Chemical-resistant gloves are mandatory. Consult with safety equipment suppliers

for the most protective glove material for your specific operations.[1]

Eye Protection: Chemical splash goggles that comply with OSHA regulations are

recommended to prevent eye contact.[2]

Protective Clothing: Wear impervious clothing and boots to prevent skin contact.[2] All

protective clothing should be clean and put on before work begins.[1]

Respirator: Handling should occur in a chemical fume hood.[2] If ventilation is inadequate, a

NIOSH/MSHA-approved respirator appropriate for the exposure level must be used.[2][3]

Q3: How should I properly store Bis(4-isocyanatocyclohexyl)methane in the laboratory?

A3: Proper storage is essential to maintain the chemical's stability and prevent hazardous

reactions.

Store in a cool, dry, dark, and well-ventilated area.[2][4]

Keep containers tightly sealed to prevent contact with moisture.[4][5]

Store away from incompatible materials such as alcohols, amines, strong bases, acids, and

chemically active metals.[5] Reactions with these substances can be violent.[5]

Some sources recommend storing the material in a refrigerator.[6][7]

Q4: What should I do in case of an accidental spill?

A4: In the event of a spill, follow these emergency procedures:
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Evacuate all non-essential personnel from the spill area.[1]

Ensure you are wearing appropriate PPE before attempting to clean up the spill.

Isolate the spill area for at least 50 meters (150 feet) in all directions for liquids.[6][8]

Absorb the liquid with an inert material such as vermiculite, dry sand, or earth.[1] Do not use

combustible materials like cellulose-based absorbents.

Place the absorbed material into a sealed container for disposal as hazardous waste.[1]

Ventilate the area after the cleanup is complete.[1]

Q5: What are the immediate first aid measures for exposure?

A5: Immediate action is critical in case of exposure.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 30 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

Skin Contact: Quickly remove any contaminated clothing.[1] Immediately wash the affected

skin with large amounts of soap and water.[1]

Inhalation: Move the person to fresh air immediately.[1][8] If breathing has stopped, begin

rescue breathing.[1] Seek prompt medical attention. Medical observation for 24 to 48 hours

is recommended as pulmonary edema can be delayed.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of

water to dilute the chemical and call a poison control center or physician immediately.[4]

Quantitative Data Summary
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Property Value Source

NIOSH REL (Ceiling) 0.01 ppm (0.11 mg/m³) [2]

ACGIH TLV-TWA 0.005 ppm [5]

Vapor Pressure 0.001 mmHg at 25°C (77°F) [1][3]

Flash Point >201.7°C (>395°F) [1][6]

Melting Point < -10°C (< 14°F) [3]

Water Solubility Reacts with water [1][3]

Experimental Protocols
Standard Handling Protocol

Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment for

the planned use of Bis(4-isocyanatocyclohexyl)methane.

Engineering Controls: All handling of this chemical must be performed inside a certified

chemical fume hood to minimize inhalation exposure.[2][4] Where possible, use an

automated pumping system to transfer the liquid from storage containers to reaction vessels.

[1]

Personal Protective Equipment (PPE): Don the following PPE before entering the handling

area:

Chemical-resistant gloves.

Chemical splash goggles.

A lab coat or other protective clothing.

Procedure:

Ensure all necessary materials and waste containers are prepared and within reach inside

the fume hood before starting.
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Carefully unseal the container.

Measure and transfer the required amount of the chemical using appropriate laboratory

equipment.

After use, securely reseal the container.

Decontamination and Waste Disposal:

Wipe down the work area within the fume hood with an appropriate decontaminating

solution.

Dispose of all contaminated materials (e.g., pipette tips, wipes) in a designated hazardous

waste container.

Wash hands thoroughly with soap and water after handling is complete.[1]

Emergency Spill Response Protocol
Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: Evacuate the immediate area.[1]

Secure the Area: If safe to do so, restrict access to the spill area.

Don PPE: Put on a full set of PPE, including a respirator if the spill is large or ventilation is

poor.

Containment:

For small spills, cover with a non-combustible absorbent material like dry sand or

vermiculite.[1]

For larger spills, create a dike around the spill with absorbent material to prevent it from

spreading.

Cleanup:

Carefully collect the absorbed material using non-sparking tools.
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Place the material into a labeled, sealed container for hazardous waste disposal.[1]

Final Decontamination:

Clean the spill area with a suitable decontamination solution.

Ventilate the area thoroughly.[1]

Reporting: Report the incident to the appropriate safety officer or department.

Visualizations
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Caption: Risk assessment and control workflow for handling Bis(4-
isocyanatocyclohexyl)methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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